Cas no 93839-77-1 (1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1))

1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1) structure
93839-77-1 structure
Product Name:1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1)
CAS No:93839-77-1
MF:C20H33NaO2
MW:328.464597463608
CID:819418
PubChem ID:56843668
Update Time:2025-04-19

1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1)
    • sodium tetradecahydro-7-isopropyl-1,4a-dimethylphenanthren-1-carboxylate
    • sodium,1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate
    • Sodium abietan-18-oate
    • 93839-77-1
    • EINECS 298-849-7
    • DTXSID70917631
    • NS00091748
    • Inchi: 1S/C20H34O2.Na/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h13-17H,5-12H2,1-4H3,(H,21,22);/q;+1/p-1
    • InChI Key: LGMVLKTYFVXBLU-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C(C1(C)CCCC2(C)C1CCC1CC(C(C)C)CCC21)=O

Computed Properties

  • Exact Mass: 328.23782457g/mol
  • Monoisotopic Mass: 328.23782457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 449
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1) Related Literature

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